Cas no 1111016-05-7 (4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline)
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- Methanone, [4-[(3-methoxyphenyl)sulfonyl]-3-quinolinyl]-1-piperidinyl-
- 4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline
-
- Inchi: 1S/C22H22N2O4S/c1-28-16-8-7-9-17(14-16)29(26,27)21-18-10-3-4-11-20(18)23-15-19(21)22(25)24-12-5-2-6-13-24/h3-4,7-11,14-15H,2,5-6,12-13H2,1H3
- InChI Key: XLUWZPDPQIQELW-UHFFFAOYSA-N
- SMILES: C(C1=C(S(C2=CC=CC(OC)=C2)(=O)=O)C2C(N=C1)=CC=CC=2)(N1CCCCC1)=O
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-8436-2μmol |
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline |
1111016-05-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8436-5μmol |
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline |
1111016-05-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8436-10μmol |
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline |
1111016-05-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8436-20μmol |
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline |
1111016-05-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8436-1mg |
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline |
1111016-05-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8436-2mg |
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline |
1111016-05-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8436-3mg |
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline |
1111016-05-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8436-4mg |
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline |
1111016-05-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8436-5mg |
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline |
1111016-05-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-8436-10mg |
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline |
1111016-05-7 | 10mg |
$79.0 | 2023-09-10 |
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline
Comprehensive Overview of 4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline (CAS No. 1111016-05-7)
4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline, identified by its CAS No. 1111016-05-7, is a sophisticated heterocyclic compound that has garnered significant attention in medicinal chemistry and pharmaceutical research. This molecule combines a quinoline core with a 3-methoxybenzenesulfonyl group and a piperidine-1-carbonyl moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications due to its unique structural features, which may contribute to binding affinity and selectivity in biological systems.
The compound's quinoline backbone is a well-known pharmacophore, frequently utilized in the development of antimicrobial, anticancer, and anti-inflammatory agents. The addition of the 3-methoxybenzenesulfonyl group introduces electron-withdrawing properties, which can enhance metabolic stability and improve pharmacokinetic profiles. Meanwhile, the piperidine-1-carbonyl fragment adds conformational flexibility, potentially enabling interactions with diverse biological targets. These attributes make 4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline a compelling candidate for further investigation in drug design.
In recent years, the scientific community has shown growing interest in sulfonamide-containing compounds due to their broad therapeutic potential. This aligns with the rising demand for novel small-molecule inhibitors in oncology and infectious diseases. Searches for "quinoline derivatives in drug discovery" or "sulfonyl-based bioactive molecules" have surged, reflecting the relevance of this compound in contemporary research. Its CAS No. 1111016-05-7 is often queried in databases like PubChem and Reaxys, underscoring its importance in academic and industrial settings.
From a synthetic perspective, the preparation of 4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline involves multi-step organic transformations, including sulfonylation and amide coupling reactions. Optimizing these processes is critical for achieving high yields and purity, which are essential for preclinical studies. Researchers frequently explore "efficient synthesis of quinoline sulfonamides" or "piperidine-carbonyl derivatives" to refine methodologies for such compounds.
Beyond its chemical synthesis, the compound's potential biological activities are a hot topic. Preliminary studies suggest it may interact with enzymes or receptors involved in cellular signaling pathways. Queries like "mechanism of action of quinoline sulfonamides" or "piperidine-carbonyl interactions with proteins" highlight the curiosity surrounding its pharmacological effects. While detailed clinical data is still emerging, the structural resemblance to known bioactive molecules fuels optimism about its applications.
In summary, 4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline (CAS No. 1111016-05-7) represents a promising avenue for drug development. Its hybrid architecture bridges the gap between heterocyclic chemistry and medicinal pharmacology, addressing key challenges in modern therapeutics. As interest in targeted small-molecule therapies grows, this compound is poised to remain a focal point in scientific discourse and innovation.
1111016-05-7 (4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)